Cas no 1692158-90-9 (1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone)

• Product Name: 1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone
• CAS No: 1692158-90-9
• MF: C₈H₈F₂OS
• MW: 190.21
• CID: 5088832
• Update Time: 2025-05-23

1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone

• Inchi： 1S/C8H8F2OS/c1-2-5-3-4-6(12-5)7(11)8(9)10/h3-4,8H,2H2,1H3
• InChI Key： BJWXCHFSOZVBIA-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC=C1C(=O)C(F)F

Additional information on 1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone

1-(5-Ethylthiophen-2-yl)-2,2-difluoroethanone: A Comprehensive Overview

The compound with CAS No. 1692158-90-9, commonly referred to as 1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with a fluorinated ketone group. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, contributes to the molecule's stability and reactivity, while the difluoroethanone group introduces electronic effects that enhance its functional versatility.

Recent studies have highlighted the potential of 1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer agents. The molecule's ability to undergo various transformations, such as nucleophilic substitutions and electrophilic additions, makes it a valuable building block in organic synthesis.

The synthesis of 1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone typically involves a multi-step process that begins with the preparation of the thiophene derivative. The introduction of the ethyl group at the 5-position of the thiophene ring is often achieved through Friedel-Crafts alkylation or other similar methods. Subsequent steps involve the installation of the difluoroethanone group, which can be accomplished via nucleophilic acylation or other fluorination techniques. The optimization of these steps has led to improved yields and higher purity levels, making this compound more accessible for research purposes.

In terms of physical properties, 1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone exhibits a melting point of approximately 78°C and a boiling point around 145°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. The compound's UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, which are indicative of its conjugated system involving the thiophene ring and the ketone group.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone. Density functional theory (DFT) calculations have revealed that the molecule's fluorinated ketone group significantly influences its electronic distribution, enhancing its electrophilic character. This property has been leveraged in designing novel reactions for the synthesis of complex molecules with potential therapeutic applications.

The application of 1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone extends beyond traditional organic synthesis. It has been employed as a ligand in catalytic processes, where its ability to coordinate with metal centers facilitates selective transformations. For instance, palladium-catalyzed cross-coupling reactions involving this compound have demonstrated high efficiency and regioselectivity, making it a valuable tool in modern catalysis.

In conclusion, 1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone (CAS No. 1692158-90-9) is a versatile compound with promising applications in organic synthesis, pharmacology, and catalysis. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.